Cas no 2138525-30-9 (tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate
• CAS No: 2138525-30-9
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 6333594
• PubChem ID: 165491903
• Update Time: 2025-06-09

tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138525-30-9
• tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate
• EN300-1154278

• Inchi： 1S/C17H27N3O2/c1-5-11-6-7-14-13(8-11)15(19-18-14)12-9-20(10-12)16(21)22-17(2,3)4/h11-12H,5-10H2,1-4H3,(H,18,19)
• InChI Key： QKUGBDGOCXFXBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C3=C(CCC(CC)C3)NN=2)C1)=O

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate (CAS: 2138525-30-9)

In recent years, the compound tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate (CAS: 2138525-30-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and indazole scaffold, has shown promise as a key intermediate in the synthesis of biologically active compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The following research brief synthesizes the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and potential applications in drug discovery.

The structural features of tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate make it a versatile building block in medicinal chemistry. Recent studies have demonstrated its role as a precursor in the development of small-molecule inhibitors targeting protein kinases and G protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel indazole-based kinase inhibitors with potent activity against cancer cell lines. The tert-butyl carbamate group in the molecule serves as a protective group, enabling further functionalization of the azetidine ring, which is crucial for optimizing drug-like properties.

From a synthetic perspective, recent advancements in the preparation of tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate have focused on improving yield and scalability. A 2024 publication in Organic Process Research & Development detailed an optimized multi-step synthesis route starting from commercially available 5-ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid. The process employs palladium-catalyzed cross-coupling reactions to introduce the azetidine moiety, followed by Boc protection, achieving an overall yield of 65% with high purity (>98%). This improved synthetic protocol addresses previous challenges related to stereochemical control and byproduct formation.

Biological evaluations of derivatives derived from tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate have revealed interesting pharmacological profiles. Research presented at the 2023 American Chemical Society National Meeting demonstrated that structural modifications of this core scaffold yielded compounds with nanomolar affinity for serotonin receptors (5-HT_2A and 5-HT₇), suggesting potential applications in neuropsychiatric disorders. Additionally, molecular docking studies have shown that the rigid azetidine ring contributes to favorable binding interactions with target proteins, while the indazole moiety participates in key hydrogen bonding networks.

In conclusion, tert-butyl 3-(5-ethyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)azetidine-1-carboxylate (CAS: 2138525-30-9) represents a valuable chemical entity in modern drug discovery. Its dual functionality as both a synthetic intermediate and a pharmacophore template continues to inspire innovative research across multiple therapeutic areas. Future directions may include exploration of its use in PROTAC (proteolysis targeting chimera) design and further investigation of its metabolites for potential off-target effects. The compound's commercial availability and well-characterized properties make it an attractive starting point for academic and industrial research programs alike.